The heterogeneous nature of lignin poses significant obstacles to its practical use in material applications. Common fractionation methods employ harsh processing conditions that further exacerbate lignin's structural complexity. We propose a microwave (MW)-assisted approach for a mild organosolv extraction of structurally-intact lignin from spruce wood. The efficient energy transfer enabled by microwave irradiation facilitates the rapid extraction of lignin in 5, 10, and 20 minutes, ensuring a low level of process severity. Comparison of the 10 minutes MW-extracted lignin products with a cyclic-extracted (CE) organosolv lignin revealed that equivalent amounts of β-O-4 linkages were preserved in both processes. This is indicative of the promising potential of MW-extraction as a biomass pretreatment method for the rapid extraction of more native-like lignin. Finally, we demonstrate the utilization of both MW- and CE-extracted lignins as property-enhancing fillers in a biobased photocurable resin for digital light processing (DLP). The more native-like structures of the mildly-extracted lignins proved beneficial for functionalization with reactive methacrylate moieties, enabling the mechanical reinforcement of DLP 3D printed thermosets with improved toughness after the incorporation of only 1 wt% of the lignins. Compared to the resin without lignin, the tensile strength was improved by 15 and 41% and elongation at break by 79 and 75% in the presence of methacrylated MW- and CE-lignins, respectively. This highlights the potential of MW and CE strategies to effectively process and modify lignin, thereby enhancing its utilization in targeted material applications.

The rising interest in wearable devices has galvanized research into the development of flexible electronics. Flexible iontronics, devices that employ ions as charge carriers, have been accessed by employing ionic conductive hydrogels. While petroleum-based polymers have dominated this field, recently there is a drive towards renewable alternatives to develop more sustainable alternatives. This review focuses on the use of cellulose in ionic conductive hydrogels (IHCs) and their application in fabricating iontronics. The general structure and properties of cellulose and its derivatives are described, highlighting the inherent properties of the material that can be utilized to enhance the performance of IHCs. Subsequently, the basic theory behind ionic conduction is discussed, providing to the reader a brief overview of the origin, process and factors that influence ionic conduction. Thereafter, a discussion is presented on the major factors that influence the performance of ICHs and how the inherent properties of cellulose have been employed to improve the properties of these material. Finally, we discuss examples of devices in which the properties of the ionic conductor are enhanced by the presence of cellulose.

Palladium iminophosphorane (C1 – C3) and pyridylimine (C4 – C5) pincer complexes were evaluated for their activity in the conversion of furfural to furfuryl alcohol in the presence of triethylamine (Et3N) and formic acid (FA) at 150 °C for 6 hours. The catalysts loading of 0.1 mol % Pd afforded conversions of > 99 % achieving TONs of up to 9996. However, the conversions remained at > 99 % even when the metal catalyst was removed. Various tertiary and secondary amines were also screened in the place of Et3N with no significant difference in conversions. The optimum conditions were further evaluated with various aldehydes for their conversion to their respective alcohols and good yields of up to 100 % were obtained.

Low cost, durable nickel-based catalysts are those conventionally used in alkaline water electrolysers. Lowering the cost of electrolytic hydrogen produced via alkaline water electrolysis, particularly when using electricity sourced from intermittent renewable energy sources, is a sustainable development goal of global environmental and societal relevance. This, in practice, requires to lower the electrolytic cell overpotential while retaining the high electrocatalyst durability typical of Ni-based catalytic materials. The most promising routes, we argue in this study, are nanostructured and single-atom catalysts coupled to 3D printing for deposition of the electrocatalytic layer on electrodes of larger active area and optimal shape.

Chemical syntheses of industrially important olefins and unsaturated oxygenates from biomass are reviewed. Their syntheses are discussed in two aspects: common key reactions and target molecules grouped by the carbon number. Among common key reactions, dehydration of alcohols over acid–base bifunctional solid catalysts, ring-opening dehydration of tetrahydrofurans over acid catalysts, and the deoxydehydration reaction of vicinal diols are especially important. Further, catalyst development is still necessary for all these reactions. In the discussion of each target molecule, the synthesis methods are compared by considering the balance between current demand and the amount of biomass resources. Promising methods have been already developed or proposed for compounds with C4 and more and for C3 unsaturated oxygenates.

A core–shell hetero-nanostructure comprising a new in situ generated naphthoquinone cobalt complex covalently immobilized on a silica coated magnetite nanosupport has been described for catalyzing the enamination of β-carbonyl compounds. The newly developed catalyst works as a nanoreactor for boosting this reaction and provides unprecedented chemoselective access to the targeted β-enaminoesters as well as β-enaminones. The synergistic covalent incorporation of an organic entity (a flexible spacer) onto an inorganic solid (surface modified support material) imparts a considerable structural rigidity to the catalyst thereby preventing leaching of the active catalytic species as well evidenced by the hot filtration experiment. Elemental survey and core level XPS spectra confirm the presence of the +II oxidation state of cobalt which is the active catalytic species. This work throws light on how catalytic activity can be tuned and “activity, selectivity and recyclability” the three desired features of a green catalyst can be accomplished on a single platform through careful manipulation of interaction between the support material and active metal complex.

Advances towards the development of a sustainable economy must address the exploitation of bio-based products combined with the use of greener solvents and manufacturing processes that can preserve natural resources and the environment. To address the growing demand for proteins, their production must focus on non-animal sources, such as vegetal biomass and respective residues/waste, and on the use of sustainable solvents and processes for their recovery. This review provides an overview of the advances achieved in the separation and purification processes of proteins from vegetable biomass and respective residues using ionic liquids (ILs) and deep eutectic solvents (DESs) as alternative greener solvents. It begins with an overview of the ability of ILs and DESs to stabilize proteins, followed by the assessment of the extraction and separation of biomass-derived proteins assisted by ILs and DESs. Different types of non-animal biomass and respective residues are considered as protein resources, i.e., algae, plants (e.g., aloe vera and holy basil), cereals (e.g., wheat and oat), fruits (e.g., papaya, pineapple, pomegranate, and seabuckthorn berries), and vegetables (e.g., spinach, radish, and ginger). Several IL- and DES-based approaches are discussed, comprising (i) conventional solid–liquid extraction (SLE), (ii) ultrasound-assisted extraction (UAE), (iii) microwave-assisted extraction (MAE), and (iv) aqueous biphasic systems (ABSs). Finally, the economic and environmental challenges of using such alternative solvents in industrial applications are discussed, including technoeconomic analysis and life cycle assessment.

Green ammonia is a promising energy storage vector which can provide back-up power when variable renewable energy sources (VREs) are not generating. However, it is generally agreed in the literature that the limited flexibility of the Haber–Bosch process required for ammonia synthesis increases its production cost. We assess the truth of this claim using two methods: firstly, a perfect forecasting design model based on Linear Programming (LP); and secondly, a model predictive control (MPC) approach which can estimate how the plant will operate with finite weather forecast information. This MPC approach is the first in the literature to demonstrate how islanded green ammonia plants can be operated without perfect forecasting. The LP approach demonstrates that, from a design perspective, there are diminishing marginal returns from improving HB flexibility; by 2050, there will be almost no benefit associated with reducing the HB MOR below 60%. The MPC approach supports this claim at a solar-dominated sites; however, at wind-dominated sites, the inability to perform long-distance forecasting means flexibility is an important lever for the plant to operate robustly.

Cr(VI) represents a worldwide issue due to its carcinogenicity and toxicity, and its removal from water/waste-water is of great relevance for the protection of human health and the environment. We here present an investigation of the adsorption and reduction properties towards Cr(VI) of two different kinds of industrial lignins: a kraft softwood lignin (HMW) and a hardwood lignin (EH) obtained by an enzymatic process. Moreover, we prepared and characterized an acetylated and a phosphorylated lignin starting from HMW, along with a lignin@magnetite hybrid material. The influence of various experimental parameters on the adsorption process, such as pH, contact time, quantity of lignin, Cr(VI) concentration and ionic strength, was evaluated. The best performances can be obtained at acidic pH (pH = 2). With an initial Cr(VI) concentration of 20 mg L−1 and a contact time of 24 hours, a quantitative Cr(VI) reduction was observed, accompanied by a removal of total chromium of up to 35% when HMW was used as the biosorbent. A comparison of the adsorption profiles of the different biosorbents highlighted the higher performance of EH, endowed with a higher surface area and characterised by a maximum adsorption capacity of about 208 mg g−1, while acetylation of the hydroxyl group led to a drop in the adsorption profile. The best fitting of the adsorption isotherm by using the Langmuir model suggests that a monolayer coverage of metal ions onto the homogeneous active sites of the lignin's surface better describes the interactions occurring at the biosorbent interface. Overall, this study demonstrates that technical lignins, and particularly EH hardwood lignin, are effective and economic materials that could be successfully employed in the Cr(VI) water remediation process.

Nitrogen is a key nutrient source in agriculture, which has a crucial impact on crop productivity. Out of available nitrogen fertilizers, urea is identified as the major nitrogen source, accounting for ∼60% of global use. However, due to the low nutrient usage efficiency of urea, it has become unsustainable, as 50–70% nitrogen applied is lost due to leaching, volatilization and nitrification, causing a series of environmental hazards and economic losses. Moreover, the recent global pandemic as well as war disrupt the food supply chain and fertilizer market. Here we used mechanochemistry to prepare a series of novel urea cocrystals that showed sustained-release behavior with significant improvement (∼4 times), lower volatilization, and improved hydration stability compared to commercial urea. Therefore, the proposed urea cocrystal based fertilizer system demonstrates a potential sustained-release nitrogen source in agriculture where excessive use of fertilizer and nutrient loss can be minimised.